Cas no 101418-00-2 (Policresulen (Technical Grade, 50% Aqueous Solution))

• Product Name: Policresulen (Technical Grade, 50% Aqueous Solution)
• CAS No: 101418-00-2
• MF: C₂₃H₂₄O₁₂S₃
• MW: 588.624464035034
• MDL: MFCD00869035
• CID: 62229
• Update Time: 2025-06-09

Policresulen (Technical Grade, 50% Aqueous Solution) Chemical and Physical Properties

Names and Identifiers

• Dihydroxydimethyldiphenylmethanedisulphonic acid polymer
• Methylenebis(hydroxytoluenesulphonic acid) polymer
• Policresulen
• 2-hydroxy-3,5-bis[(4-hydroxy-2-methyl-5-sulfophenyl)methyl]-4-methylbenzenesulfonic acid
• FC1272
• Policresulene
• Policresuleno
• Policresulenum
• 2-Hydroxy-3,5-bis[(4-hydroxy-2-methyl-5-sulfo-phenyl)methyl]-4-methyl-benzenesulfonic acid
• Negatan
• Policresulen [inn]
• PolicresulenC15H16O8S2
• POLICRESULEN(ALBOTHYL)
• Benzenesulfonic acid, 2-hydroxy-4-methyl-, polymer with formaldehyde
• Policresulen 50%
• Policresulen ,45%
• Policresulen(50%, 36%)
• 6I19M5GB0G
• EBD48156
• BCP22334
• Acidum polymethylen m-cresolsulfonicum
• AN-9
• Policresulen 2-Hydroxy-3,5-bis[(4-hydroxy-2-methyl-5-sulfo-phenyl)methyl]-4-methyl-benzenesulfonic acid
• Policresulen (Technical Grade, 50% Aqueous Solution)

• MDL： MFCD00869035
• Inchi： 1S/C23H24O12S3/c1-11-4-18(24)20(36(27,28)29)8-14(11)6-16-10-22(38(33,34)35)23(26)17(13(16)3)7-15-9-21(37(30,31)32)19(25)5-12(15)2/h4-5,8-10,24-26H,6-7H2,1-3H3,(H,27,28,29)(H,30,31,32)(H,33,34,35)
• InChI Key： ACZKMKGNTMOPBD-UHFFFAOYSA-N
• SMILES： C1(C(O)=C(C=C(CC2C(C)=CC(O)=C(S(=O)(=O)O)C=2)C=1C)S(=O)(=O)O)CC1C(C)=CC(O)=C(S(=O)(=O)O)C=1

Computed Properties

• Exact Mass: 218.02500
• Monoisotopic Mass: 588.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249

Experimental Properties

• Density: 1.631
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 100.05000
• LogP: 2.47910

Policresulen (Technical Grade, 50% Aqueous Solution) Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on Policresulen (Technical Grade, 50% Aqueous Solution)

Policresulen (Technical Grade, 50% Aqueous Solution) and CAS No. 101418-00-2: A Comprehensive Overview

Policresulen, identified by the chemical abstracts service number CAS No. 101418-00-2, is a compound of significant interest in the field of pharmaceutical and biotechnological applications. This technical-grade, 50% aqueous solution of Policresulen has garnered attention due to its unique chemical properties and potential therapeutic benefits. In this detailed exploration, we delve into the compound's characteristics, its applications, and the latest research findings that underscore its relevance in modern science.

The chemical structure of Policresulen comprises a complex arrangement of functional groups that contribute to its versatile reactivity and biological activity. As a technical-grade product, the 50% aqueous solution ensures a high concentration of active ingredients, making it particularly suitable for industrial and research purposes. The compound's solubility in water enhances its compatibility with various formulations, facilitating its use in a wide range of applications.

Recent studies have highlighted the potential of Policresulen in pharmaceutical development. Its ability to interact with biological targets has led researchers to explore its efficacy in treating various conditions. For instance, preliminary investigations suggest that Policresulen may possess anti-inflammatory properties, making it a promising candidate for drugs targeting chronic inflammatory diseases. The compound's mechanism of action appears to involve modulating key signaling pathways that regulate inflammation.

In addition to its pharmaceutical applications, Policresulen has shown promise in biotechnology. Researchers are investigating its role in developing novel biomaterials and biocatalysts. The compound's unique chemical properties make it an excellent candidate for creating advanced materials with tailored functionalities. These materials could find applications in drug delivery systems, tissue engineering, and other high-tech industries.

The synthesis and purification of Policresulen are critical steps in ensuring its high quality and efficacy. Advanced synthetic methodologies have been developed to produce Policresulen with high purity and yield. These methods include catalytic processes that minimize side reactions and maximize the compound's bioactivity. The technical-grade 50% aqueous solution is prepared under stringent conditions to maintain the integrity of the active ingredients.

The stability of Policresulen in various environmental conditions is another area of active research. Studies have demonstrated that the compound exhibits good stability under controlled conditions, which is essential for its practical application. However, factors such as pH, temperature, and exposure to light can affect its stability. Understanding these factors helps in formulating optimal storage conditions and transportation protocols to preserve the compound's efficacy.

Efficacy testing of Policresulen has been conducted using both in vitro and in vivo models. In vitro studies have revealed that the compound interacts effectively with target molecules, suggesting its potential therapeutic benefits. In vivo studies further support these findings by demonstrating favorable pharmacokinetic profiles. These studies provide a strong foundation for further clinical development and commercialization.

The regulatory landscape for Policresulen is another important consideration. Compliance with international regulatory standards ensures that the compound meets safety and quality requirements for pharmaceutical use. Regulatory agencies require comprehensive data on the compound's safety profile, efficacy, and manufacturing processes before approving it for clinical use. Ongoing research efforts are focused on generating this essential data to support regulatory submissions.

The future prospects for Policresulen are promising, with ongoing research aimed at expanding its applications and improving its formulations. Innovations in drug delivery systems could enhance the compound's bioavailability and therapeutic efficacy. Additionally, collaborations between academia and industry are expected to drive further advancements in Policresulen-based therapies.

In conclusion, Policresulen (Technical Grade, 50% Aqueous Solution) is a versatile compound with significant potential in pharmaceuticals and biotechnology. Its unique chemical properties, coupled with recent research findings, highlight its importance as a therapeutic agent and biomaterial component. As research continues to uncover new applications and improve manufacturing processes, Policresulen is poised to play a crucial role in advancing scientific and medical innovations.